Cas no 1819970-39-2 (prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate)

• Product Name: prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate
• CAS No: 1819970-39-2
• MF: C₁₃H₂₃N₅O₃
• MW: 297.353422403336
• CID: 6506213
• PubChem ID: 165692106
• Update Time: 2025-06-08

prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7506948
• prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate
• 1819970-39-2

• Inchi： 1S/C13H23N5O3/c1-4-8-21-13(20)17-11(9-10(2)3)12(19)15-6-5-7-16-18-14/h4,10-11H,1,5-9H2,2-3H3,(H,15,19)(H,17,20)/t11-/m0/s1
• InChI Key： OBSHDJQLVOAVLY-NSHDSACASA-N
• SMILES： O=C([C@H](CC(C)C)NC(=O)OCC=C)NCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 297.18008961g/mol
• Monoisotopic Mass: 297.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.8Ų

Additional information on prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate

Professional Introduction to Compound with CAS No. 1819970-39-2 and Product Name: prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate

Prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate, identified by its CAS number 1819970-39-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, represents a convergence of multiple chemical functionalities, including an unsaturated alkene group, a carbamate moiety, and an azido-substituted side chain. Such structural attributes not only make it a subject of interest for synthetic chemists but also open up diverse possibilities for its application in medicinal chemistry and drug discovery.

The structural motif of prop-2-en-1-yl (allyl group) in this compound introduces a degree of reactivity that is highly valuable in organic transformations. Allylic positions are known to participate in various types of reactions, including additions, eliminations, and rearrangements, making them versatile handles for further functionalization. This feature is particularly relevant in the context of modern drug design, where the ability to introduce or modify specific functional groups at strategic positions is crucial for achieving desired pharmacological properties.

The presence of the N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate moiety adds another layer of complexity and potential utility. The carbamate group is a well-established pharmacophore in medicinal chemistry, often found in drugs due to its ability to form hydrogen bonds and participate in metabolic transformations. The specific configuration (1S) indicates a stereochemically defined structure, which is critical for biological activity, as enantiomers or diastereomers can exhibit markedly different pharmacological profiles.

The (3-azidopropyl)carbamoyl part of the molecule introduces an azido group, which is a versatile handle for further chemical manipulation. Azido compounds are widely used in synthetic chemistry as precursors for various functional groups, including alcohols, amines, and amides, through processes such as azide-halogen exchange or Stille coupling. This reactivity makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of incorporating multifunctional scaffolds into drug candidates. The compound described here exemplifies this trend by integrating multiple reactive sites that can be selectively modified to tailor biological activity. For instance, the allyl group can be used to introduce diverse substituents via cross-coupling reactions, while the azido group provides an entry point for further derivatization into pharmacologically relevant structures.

In the context of drug discovery, such structural features are particularly appealing because they allow for rapid diversification of molecular libraries while maintaining a core pharmacophoric framework. This approach is often employed in high-throughput screening campaigns and de novo design strategies to identify lead compounds with optimized properties. The compound with CAS no. 1819970-39-2 could serve as a building block for generating libraries of analogs that can be screened for biological activity against various targets.

Moreover, the stereochemical purity of the compound is a critical factor that must be considered in its potential applications. The (1S) configuration suggests that this enantiomer may have been specifically synthesized due to its predicted biological activity or metabolic stability. Stereoisomers can exhibit different affinities for biological targets and metabolic pathways, which can significantly impact their efficacy and safety profiles. Therefore, the synthesis and characterization of enantiomerically pure forms are essential steps in evaluating the potential of this compound as a pharmaceutical intermediate or lead molecule.

The pharmaceutical industry has increasingly recognized the value of advanced synthetic methodologies in accelerating drug development pipelines. Techniques such as asymmetric synthesis and catalytic transformations have enabled the efficient production of complex molecules with high enantiomeric purity. The structural complexity of prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate makes it an interesting candidate for applying these cutting-edge synthetic strategies.

Recent studies have demonstrated that functionalized allylic compounds can serve as effective intermediates in the synthesis of biologically active molecules. For example, allylic azides have been utilized in cross-coupling reactions to construct complex carbon frameworks with high precision. Similarly, carbamate-functionalized compounds have been explored as precursors for drugs targeting neurological disorders and inflammatory conditions. The combination of these features in prop-2-en-1-yl N-[(1S)-1-[(3-azidopropyl)carbamoyl]-3-methylbutyl]carbamate positions it as a promising candidate for further exploration in these areas.

The use of computational methods has also become integral to modern drug discovery workflows. Molecular modeling techniques can predict how different substituents will affect the biological activity and pharmacokinetic properties of a compound. By leveraging these tools, researchers can optimize the structure of prop-2-en-1-y N-[ ( 1 S ) - 1 - [ ( 3 - azidopropyl ) carbamoyl ] - 3 - methylbutyl ] carbamate before synthesizing it experimentally. This approach can significantly reduce both time-to-market and development costs by minimizing trial-and-error experimentation.

In conclusion, prop - 2 - en - 1 - yl N - [ ( 1 S ) - 1 - [ ( 3 - azidopropyl ) carbamoyl ] - 3 - methylbutyl ] carbamate (CAS no. 1819970-39-2) represents a structurally sophisticated compound with multiple points of reactivity and stereochemical definition. Its potential applications in pharmaceutical chemistry stem from its ability to serve as an intermediate for synthesizing more complex molecules while maintaining key pharmacophoric features that are critical for biological activity. As research continues to advance our understanding of structure-function relationships, this compound holds promise as a valuable tool in both academic research and industrial drug development efforts.